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Compound of Interest

Compound Name: Meconic acid

Cat. No.: B045900 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Meconic acid in a laboratory setting. The following

information is intended for researchers, scientists, and drug development professionals to

ensure safe and compliant laboratory practices.

I. Hazard Identification and Physicochemical
Properties
While Meconic acid is not classified as a hazardous substance under EC directives, its

chemical, physical, and toxicological properties have not been exhaustively investigated.

Therefore, it is crucial to handle it with care, employing standard laboratory safety protocols to

mitigate potential risks.

Table 1: Physicochemical Data of Meconic Acid
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Property Value

CAS Number 497-59-6

Molecular Formula C₇H₄O₇

Molecular Weight 200.10 g/mol

Appearance Solid

Solubility Slightly soluble in water

Storage Temperature 2-8°C

II. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Meconic acid to prevent direct contact and

minimize exposure.

Table 2: Recommended Personal Protective Equipment (PPE) for Meconic Acid
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Protection Type Recommended Equipment

Eye/Face

Safety glasses with side shields or chemical

safety goggles are required. Use equipment

tested and approved under government

standards such as NIOSH (US) or EN 166 (EU).

Hand

Chemical-resistant gloves (e.g., nitrile) must be

worn. Inspect gloves for any damage before use

and utilize proper glove removal techniques to

avoid skin contact.

Body

A standard laboratory coat should be worn. For

tasks with a higher risk of splashes or dust

generation, consider additional protective

clothing such as an apron or coveralls.

Respiratory

Not typically required under normal laboratory

conditions with adequate ventilation. If dust is

generated and cannot be controlled at the

source, a NIOSH-approved N95 respirator or

equivalent should be used. Work in a fume hood

is recommended.

III. Standard Operating Procedures for Handling
Meconic Acid
Adherence to the following step-by-step procedures is essential for the safe handling of

Meconic acid.

Experimental Workflow for Handling Meconic Acid
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Workflow for Safe Handling of Meconic Acid

Preparation

Handling

Cleanup & Disposal

Post-Handling
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Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh Meconic Acid

Dissolve or Use in Experiment

Decontaminate Work Surfaces

Segregate Waste

Dispose of Waste Properly

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Meconic acid.
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Experimental Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Meconic acid before commencing

any work.

Ensure all necessary PPE is available and in good condition.

Prepare the designated work area, preferably a chemical fume hood, ensuring it is clean

and uncluttered.

Handling:

When weighing the solid, do so in a fume hood or a ventilated enclosure to minimize dust

inhalation.

Handle the substance carefully to avoid generating dust.

If preparing solutions, add the solid to the solvent slowly.

Cleanup:

After handling, decontaminate all work surfaces with an appropriate cleaning agent.

Clean any spills immediately, following the procedures outlined in Section V.

Post-Handling:

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

IV. First Aid Measures
In the event of exposure, immediate action is critical.

Table 3: First Aid Procedures for Meconic Acid Exposure
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Exposure Route First Aid Action

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If irritation persists, seek medical

attention.

Eye Contact

Flush eyes with copious amounts of water for at

least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention as

a precaution.

Ingestion

DO NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

V. Spill and Disposal Plan
Proper management of spills and waste is crucial for laboratory safety and environmental

protection.

Spill Response:

Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, carefully sweep up the solid material, avoiding dust generation.

Place the material in a sealed, labeled container for disposal.

Clean: Clean the spill area with a damp cloth or paper towels.

Decontaminate: Decontaminate the area with a suitable laboratory cleaner.
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Waste Disposal:

Meconic acid waste should be managed as chemical waste.[1][2][3][4]

Segregation: Collect all solid Meconic acid waste and contaminated materials (e.g., gloves,

wipes) in a designated, sealed, and clearly labeled hazardous waste container. Do not mix

with other waste streams.[1][3]

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name "Meconic acid".[1][4]

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.[3]

Disposal: Arrange for collection by the institution's environmental health and safety (EHS)

office or a licensed chemical waste disposal contractor.[2] Do not dispose of Meconic acid
down the drain or in regular trash.[1][2]

Logical Relationship of PPE Levels Based on Risk

PPE Levels Based on Task Risk for Meconic Acid

Low Risk Higher Risk

Standard Handling in Fume Hood

Safety Glasses
Lab Coat

Nitrile Gloves

Potential for Dusting or Splashing

Chemical Goggles
Lab Coat

Nitrile Gloves
N95 Respirator (if needed)
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Caption: Recommended PPE levels corresponding to the risk associated with the handling

task.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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